Cas no 374671-07-5 (3-Bromo-5-nitrobenzohydrazide)

• Product Name: 3-Bromo-5-nitrobenzohydrazide
• CAS No: 374671-07-5
• MF: C₇H₆BrN₃O₃
• MW: 260.044840335846
• MDL: MFCD09972132
• CID: 854149
• PubChem ID: 46738726
• Update Time: 2025-05-23

3-Bromo-5-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitrobenzohydrazide
• ACMC-1CTRH
• AG-F-31665
• AK136369
• ANW-28649
• CTK4H8220
• I01-11017
• KB-30452
• SY362485
• 374671-07-5
• BS-28285
• ZPA67107
• AKOS015834230
• SB86117
• MFCD09972132
• 3-Bromo-5-nitrobenzoic acid hydrazide
• DTXSID00674381
• CS-0207896

• MDL： MFCD09972132
• Inchi： 1S/C7H6BrN3O3/c8-5-1-4(7(12)10-9)2-6(3-5)11(13)14/h1-3H,9H2,(H,10,12)
• InChI Key： RLHWLNZTHBJYBV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(NN)=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.95900
• Monoisotopic Mass: 258.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 2.57520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-5-nitrobenzohydrazide

3-Bromo-5-Nitrobenzohydrazide: A Comprehensive Overview

3-Bromo-5-nitrobenzohydrazide (CAS No. 374671-07-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, sensor technology, and advanced materials. The molecule consists of a benzene ring substituted with a bromine atom at the 3-position and a nitro group at the 5-position, along with a hydrazide functional group. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool for researchers.

The synthesis of 3-bromo-5-nitrobenzohydrazide involves a series of carefully controlled reactions. Typically, the starting material is benzene, which undergoes bromination and nitration to introduce the respective substituents. The hydrazide group is then introduced through a nucleophilic substitution reaction, yielding the final product. The exact conditions for these reactions are optimized to ensure high yield and purity, as reported in recent studies by researchers at leading institutions.

One of the most promising applications of 3-bromo-5-nitrobenzohydrazide lies in its use as a precursor for more complex molecules. For instance, it can serve as a building block for the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Recent research has highlighted its role in the development of novel anti-cancer agents, where its ability to modulate specific cellular pathways has shown potential.

In addition to its role in drug discovery, 3-bromo-5-nitrobenzohydrazide has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Studies conducted at prestigious universities have demonstrated that this compound can be incorporated into thin-film transistors, offering improved charge transport characteristics.

The biological activity of 3-bromo-5-nitrobenzohydrazide has been extensively studied in recent years. Researchers have found that it exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. Furthermore, its ability to interact with specific proteins has been investigated, paving the way for its use in targeted drug delivery systems.

From an environmental perspective, 3-bromo-5-nitrobenzohydrazide has been evaluated for its biodegradability and toxicity. Preliminary studies suggest that it is not highly toxic under normal conditions, but further research is needed to fully understand its environmental impact.

In conclusion, 3-bromo-5-nitrobenzohydrazide (CAS No. 374671-07-5) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.